3-fluoro-N,N-diisobutylbenzamide

• IUPAC Name: 3-fluoro-N,N-bis(2-methylpropyl)benzamide
• InChI: InChI=1S/C15H22FNO/c1-11(2)9-17(10-12(3)4)15(18)13-6-5-7-14(16)8-13/h5-8,11-12H,9-10H2,1-4H3
• InChI Key: MSWJFWARDTTYKA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC(C)C)C(=O)C1=CC(=CC=C1)F
• Molecular Formula: C15H22FNO
• Molecular Weight: 251.34 g/mol

Description

3-fluoro-N,N-diisobutylbenzamide, commonly known as FGIN-1-27, is a synthetic compound that has gained significant attention in the scientific community due to its potential in various research applications. This compound belongs to the class of benzamides and has a molecular weight of 309.43 g/mol. FGIN-1-27 has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of FGIN-1-27 involves its binding to the dopamine D3 receptor. By blocking the binding of dopamine to this receptor, FGIN-1-27 can modulate the activity of dopaminergic neurons in the brain. This can have significant implications for the treatment of various neurological and psychiatric disorders.
Biochemical and Physiological Effects
FGIN-1-27 has been shown to have significant biochemical and physiological effects in various animal models. Studies have shown that FGIN-1-27 can modulate the activity of dopaminergic neurons in the brain, leading to changes in behavior and cognition. Additionally, FGIN-1-27 has been shown to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

FGIN-1-27 has several advantages for lab experiments, including its high affinity for the dopamine D3 receptor, its selectivity for this receptor, and its ability to cross the blood-brain barrier. However, there are also some limitations to using FGIN-1-27 in lab experiments, including its potential toxicity and the need for specialized equipment and expertise to synthesize and purify the compound.

Future Directions

There are several future directions for research on FGIN-1-27. One area of research is the development of more selective dopamine D3 receptor antagonists that can be used to study the role of this receptor in various physiological and pathological conditions. Additionally, FGIN-1-27 may have potential as a therapeutic agent for the treatment of various neurological and psychiatric disorders, and further research is needed to explore this potential. Finally, FGIN-1-27 may have applications in the development of new analgesic and anti-inflammatory drugs, and further research is needed to explore this potential.

Synthesis Methods

FGIN-1-27 can be synthesized through a multi-step process, starting with the reaction of 3-fluorobenzoyl chloride with diisobutylamine to form 3-fluoro-N,N-diisobutylbenzamide. This reaction is followed by purification and characterization of the compound using techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

FGIN-1-27 has been studied for its potential in various research applications. One of the most promising areas of research is its use as a selective dopamine D3 receptor antagonist. FGIN-1-27 has been shown to have a high affinity for the D3 receptor and can be used to study the role of this receptor in various physiological and pathological conditions.